(1S,5S)-3-(9H-Fluoren-9-ylmethoxycarbonyl)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid

• IUPAC Name: (1S,5S)-3-(9H-fluoren-9-ylmethoxycarbonyl)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid
• InChI: InChI=1S/C21H19NO4/c23-19(24)21-9-13(21)10-22(12-21)20(25)26-11-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18H,9-12H2,(H,23,24)/t13-,21-/m1/s1
• InChI Key: BYDTZRWAEAVMFE-LRTDBIEQSA-N
• Canonical SMILES: C1C2C1(CN(C2)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O
• Isomeric SMILES: C1[C@H]2[C@@]1(CN(C2)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O
• Molecular Formula: C21H19NO4
• Molecular Weight: 349.4 g/mol

Description

Synthesis Analysis

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Scientific Research Applications

Synthesis and Evaluation for Medical Imaging

• A study by Shoup et al. (1999) focused on synthesizing and evaluating [18F]1-amino-3-fluorocyclobutane-1-carboxylic acid (FACBC) for nuclear medicine imaging, particularly for imaging brain tumors. This research highlights the potential of complex organic compounds in developing novel radiotracers for PET imaging. The study found that [18F]FACBC showed promising results in tumor localization in both animal models and a human patient with glioblastoma multiforme, indicating its potential utility in clinical settings (Shoup et al., 1999).

Understanding Environmental Pollutants

• Liu et al. (2016) investigated the association between urinary polycyclic aromatic hydrocarbons (PAHs) and asthma in U.S. children. This study illustrates the importance of studying complex organic compounds like PAHs to understand their health effects. The research found that certain PAH metabolites were positively associated with asthma, providing insight into environmental factors contributing to respiratory conditions (Liu et al., 2016).